Cas no 887568-37-8 (4-Bromo-6-chloro-3-hydroxy (1H)indazole)

4-Bromo-6-chloro-3-hydroxy (1H)indazole is a heterocyclic compound featuring a bromo and chloro substitution pattern on the indazole scaffold, along with a hydroxyl group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of halogen substituents enhances its utility in cross-coupling reactions, while the hydroxyl group offers further functionalization potential. Its well-defined molecular framework is advantageous for developing biologically active compounds, particularly in medicinal chemistry research. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its versatility makes it a preferred choice for researchers exploring novel indazole-based derivatives.

4-Bromo-6-chloro-3-hydroxy (1H)indazole structure

887568-37-8 structure

Product Name:4-Bromo-6-chloro-3-hydroxy (1H)indazole

CAS No:887568-37-8

MF:C₇H₄BrClN₂O

MW:247.476459503174

CID:3152763

PubChem ID:24728481

Update Time:2025-10-05

4-Bromo-6-chloro-3-hydroxy (1H)indazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-6-chloro-3-hydroxy (1H)indazole
- 4-Bromo-6-chloro-1H-indazol-3(2H)-one
- 887568-37-8
- 4-bromo-6-chloro-1,2-dihydroindazol-3-one
- Inchi： 1S/C7H4BrClN2O/c8-4-1-3(9)2-5-6(4)7(12)11-10-5/h1-2H,(H2,10,11,12)
- InChI Key： OSKVLQWEHUMHMR-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2=C1C(NN2)=O)Cl

Computed Properties

Exact Mass: 245.91955Da
Monoisotopic Mass: 245.91955Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 41.1Å²

4-Bromo-6-chloro-3-hydroxy (1H)indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A269001988-5g	4-Bromo-6-chloro-1H-indazol-3(2H)-one	887568-37-8	95%	5g	$2144.00	2023-08-31
Alichem	A269001988-10g	4-Bromo-6-chloro-1H-indazol-3(2H)-one	887568-37-8	95%	10g	$2842.14	2023-08-31
Alichem	A269001988-25g	4-Bromo-6-chloro-1H-indazol-3(2H)-one	887568-37-8	95%	25g	$5121.48	2023-08-31
eNovation Chemicals LLC	Y1327893-5g	4-Bromo-6-chloro-1H-indazol-3(2H)-one	887568-37-8	95%	5g	$1985	2024-07-19
eNovation Chemicals LLC	Y1327893-5g	4-Bromo-6-chloro-1H-indazol-3(2H)-one	887568-37-8	95%	5g	$1985	2025-03-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747682-1g	4-Bromo-6-chloro-1,2-dihydro-3h-indazol-3-one	887568-37-8	98%	1g	￥7888.00	2024-04-26

4-Bromo-6-chloro-3-hydroxy (1H)indazole Related Literature

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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
3. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Bromo-6-chloro-3-hydroxy (1H)indazole

Comprehensive Overview of 4-Bromo-6-chloro-3-hydroxy (1H)indazole (CAS No. 887568-37-8)

4-Bromo-6-chloro-3-hydroxy (1H)indazole (CAS No. 887568-37-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This indazole derivative is characterized by the presence of bromo and chloro substituents, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's hydroxy group further contributes to its versatility, making it a valuable intermediate in organic synthesis.

In recent years, the demand for 4-Bromo-6-chloro-3-hydroxy (1H)indazole has surged, driven by its potential in cancer research and neurodegenerative disease studies. A growing number of scientific publications highlight its efficacy in modulating key biological pathways. For instance, its ability to interact with specific enzymes has made it a candidate for targeted therapy applications. Additionally, its structural analogs are being investigated for their antimicrobial properties, aligning with the global push for novel antibiotics amid rising resistance concerns.

The synthesis of 4-Bromo-6-chloro-3-hydroxy (1H)indazole typically involves multi-step reactions, including halogenation and hydroxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These innovations address the challenges of scalability, a common topic in pharmaceutical manufacturing forums. Furthermore, the compound's stability under various conditions makes it suitable for long-term storage, a critical factor for research laboratories and industrial applications.

From an analytical perspective, 4-Bromo-6-chloro-3-hydroxy (1H)indazole is often characterized using NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quantification, which are essential for quality control in API production. The compound's spectral data is frequently referenced in chemical databases, aiding researchers in comparative studies. Its molecular weight (263.46 g/mol) and logP value (2.1) are also key parameters for pharmacokinetic modeling.

Environmental and safety considerations for 4-Bromo-6-chloro-3-hydroxy (1H)indazole adhere to standard laboratory protocols. While not classified as hazardous, proper handling with PPE is recommended to minimize exposure. Disposal guidelines emphasize compliance with REACH regulations, reflecting the industry's focus on sustainable chemistry. This aligns with broader trends in green synthesis, where researchers prioritize eco-friendly solvents and reduced waste generation.

Market trends indicate a steady rise in the availability of 4-Bromo-6-chloro-3-hydroxy (1H)indazole through specialized chemical suppliers. Pricing varies based on purity (≥95% to ≥98%) and batch size, with discounts for bulk orders. Custom synthesis services are also expanding, catering to the needs of biotech startups and academic institutions. The compound's patent landscape reveals ongoing intellectual property developments, particularly in oncology applications.

Future research directions for 4-Bromo-6-chloro-3-hydroxy (1H)indazole may explore its structure-activity relationships (SAR) through computational chemistry tools like molecular docking. Such studies could unlock new therapeutic avenues, especially in precision medicine. Collaborative efforts between pharma companies and AI-driven drug discovery platforms may accelerate its development, addressing unmet medical needs while optimizing cost-efficiency in R&D.